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Compound of Interest

Compound Name: 3-Mercaptooctyl-acetate-d5

Cat. No.: B12372379 Get Quote

This technical guide provides a comprehensive overview of the safety data for 3-
Mercaptooctyl-acetate-d5, compiled for researchers, scientists, and professionals in drug

development. The information herein is synthesized from available data on analogous non-

deuterated compounds.

Chemical and Physical Properties
Quantitative data for 3-Mercaptooctyl-acetate and related compounds are summarized below. It

is important to note that the deuterated form, 3-Mercaptooctyl-acetate-d5, is expected to have

a slightly higher molecular weight.
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Property Value Source

Molecular Formula C10H20O2S PubChem[1]

Molecular Weight 204.33 g/mol PubChem[1]

XLogP3 3.2 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 9 PubChem[1]

Exact Mass 204.11840105 Da PubChem[1]

Monoisotopic Mass 204.11840105 Da PubChem[1]

Topological Polar Surface Area 27.3 Å² PubChem[1]

Heavy Atom Count 13 PubChem[1]

Hazard Identification and Safety Precautions
Based on safety data sheets for similar mercapto-acetate compounds, 3-Mercaptooctyl-
acetate-d5 should be handled as a potentially hazardous substance. The primary hazards are

associated with its flammability and potential for skin and eye irritation.

GHS Hazard Statements for Analogous Compounds:
H227: Combustible liquid.

H314: Causes severe skin burns and eye damage.[2]

H302: Harmful if swallowed.[3]

Precautionary Statements:
Prevention:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[4]
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Wear protective gloves, eye protection, and face protection.[4]

Use only in a well-ventilated area.

Wash skin thoroughly after handling.

Response:

If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with

water/shower.[2][4]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[2]

If swallowed: Rinse mouth. Do NOT induce vomiting.[2]

In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.

Storage:

Store in a well-ventilated place. Keep cool.[4]

Keep container tightly closed.[4]

Disposal:

Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling Workflow
The following diagram outlines a general workflow for the safe handling of 3-Mercaptooctyl-
acetate-d5 in a laboratory setting.
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Handling

Storage

Disposal

Review Safety Data Sheet

Don Personal Protective Equipment (PPE)

Work in a well-ventilated fume hood

Ground all equipment to prevent static discharge

Use non-sparking tools

Store in a cool, dry, well-ventilated area

Keep container tightly closed

Store away from heat and ignition sources

Consult institutional waste disposal guidelines

Dispose of in accordance with local, state, and federal regulations
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Figure 1. A generalized workflow for the safe laboratory handling of 3-Mercaptooctyl-acetate-
d5.

First Aid Measures
In the event of exposure, follow these first aid protocols, which are based on data for similar

compounds.

Exposure Route First Aid Measures

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical attention

immediately.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention

immediately.[2]

Fire Fighting Measures
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Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards Arising from the Chemical

Combustible liquid. Vapors may form explosive

mixtures with air. Vapors are heavier than air

and may spread along floors.

Special Protective Equipment for Fire-fighters
Wear self-contained breathing apparatus for

firefighting if necessary.

Signaling Pathways and Logical Relationships
The following diagram illustrates the logical relationship between hazard identification, risk

assessment, and control measures, a fundamental concept in chemical safety.
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Hazard Identification

Physical (Flammability)

Health (Irritation, Toxicity)

Risk Assessment

Likelihood of Exposure

Severity of Harm

informs

Control Measures

Engineering Controls (Fume Hood)

Administrative Controls (SOPs)

Personal Protective Equipment (PPE)

determines

Safe Handling Protocol

establishes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Mercaptooctyl-acetate | C10H20O2S | CID 6430880 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. merckmillipore.com [merckmillipore.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12372379?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372379?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Mercaptooctyl-acetate
https://pubchem.ncbi.nlm.nih.gov/compound/3-Mercaptooctyl-acetate
https://www.merckmillipore.com/Web-MY-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-100063&DocumentType=MSD&DocumentId=100063_SDS_AU_EN.PDF&DocumentUID=284279&Language=EN&Country=AU&Origin=PDP&Display=inline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 3-Mercaptopropyl acetate | C5H10O2S | CID 526192 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. axxence.de [axxence.de]

To cite this document: BenchChem. [Technical Safety Guide: 3-Mercaptooctyl-acetate-d5].
BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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